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Compound of Interest

Compound Name: 1,3-Dichloropentane

Cat. No.: B1348517 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Based on a comprehensive review of publicly available scientific literature and patent

databases, the direct application of 1,3-dichloropentane as a primary monomer or starting

material for the synthesis of well-characterized novel organic materials is not extensively

documented. The available information is largely confined to its fundamental chemical

properties and its use in specialized studies, such as kinetic isotope effect experiments.[1][2]

This document provides an overview of the known properties of 1,3-dichloropentane and

explores its theoretical potential in the synthesis of new polymers and heterocyclic compounds

based on the reactivity of its functional groups. Generalized experimental protocols for

reactions involving similar dichloroalkanes are also presented as a starting point for further

research.

Physicochemical and Identification Data
A thorough understanding of the substrate's properties is critical for designing synthetic routes

and purification strategies. The key identification and physicochemical properties of 1,3-
dichloropentane are summarized below.

Table 1: Properties of 1,3-Dichloropentane
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Property Value Source

IUPAC Name 1,3-dichloropentane [3][4]

Molecular Formula C₅H₁₀Cl₂ [1][3][4]

Molecular Weight 141.04 g/mol [1][4]

CAS Number 30122-12-4 [1][2][3]

SMILES CCC(CCCl)Cl [3]

Potential Synthetic Applications
The presence of two chlorine atoms at the 1 and 3 positions makes 1,3-dichloropentane a

potentially versatile bifunctional electrophile for creating new molecular architectures.

Theoretical Application in Polymer Synthesis
1,3-Dichloropentane could serve as an A-A type monomer in polycondensation reactions with

B-B type nucleophilic comonomers, such as diols, diamines, or dithiols. This would lead to the

formation of novel polyethers, polyamines, or polythioethers, respectively, with the pentane

backbone influencing the polymer's flexibility and solubility.
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Caption: Hypothetical polycondensation workflow using 1,3-dichloropentane.

Theoretical Application in Heterocyclic Synthesis
The 1,3-dielectrophilic nature of 1,3-dichloropentane is suitable for the construction of five-

membered heterocyclic rings through intramolecular cyclization with a dinucleophile. For

instance, reaction with a primary amine (R-NH₂) could yield N-substituted 2-ethylpyrrolidines,

and reaction with sodium sulfide (Na₂S) could produce 2-ethylthiolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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